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Cat. No.: B095672 Get Quote

For Immediate Release

This guide provides a detailed comparative analysis of Mecoprop-P (MCPP-p) and its

dimethylammonium salt (DMAS) formulation, tailored for researchers, scientists, and drug

development professionals. The focus is on the physicochemical properties, herbicidal efficacy,

and toxicological profiles, supported by experimental data and methodologies.

Executive Summary
Mecoprop-P is the herbicidally active (R)-enantiomer of mecoprop, a selective, post-

emergence herbicide used to control broadleaf weeds.[1] It functions as a synthetic auxin,

mimicking the plant hormone indole-3-acetic acid (IAA), which leads to uncontrolled growth and

subsequent death in susceptible plants.[2][3] While the acid form (Mecoprop-P) is effective, it

is often formulated as a salt, such as a dimethylammonium salt, to enhance its properties,

particularly water solubility.[4] In an aqueous environment and in vivo, the dimethylammonium

salt readily dissociates to the ionized form of Mecoprop-P, meaning both forms are expected

to have similar absorption, distribution, and metabolism.[5]

Data Presentation
Physicochemical Properties
The conversion of Mecoprop-P to its dimethylammonium salt significantly alters its

physicochemical properties, most notably its molecular weight and water solubility. The
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increased solubility of the salt formulation can be advantageous for product formulation and

application.

Property
Mecoprop-P (Acid
Form)

Mecoprop-P
Dimethylammoniu
m Salt

Reference(s)

Molecular Formula C₁₀H₁₁ClO₃ C₁₂H₁₈ClNO₃ [4][6]

Molecular Weight 214.65 g/mol 259.73 g/mol [4][6]

Appearance
Colorless to brown

crystalline solid

Dark amber liquid (in

48% water)
[4][6]

Water Solubility 620 mg/L at 20°C Very soluble [4][5]

Vapor Pressure 5.1 x 10⁻⁵ torr at 25°C Data not available [5]

pKa 3.7
Not applicable (is a

salt)
[5]

LogP (Octanol-Water

Partition Coefficient)
-0.19 at pH 7 Data not available [5]

Toxicological Profile
The toxicological profiles of Mecoprop-P and its dimethylammonium salt are considered to be

very similar because the salt rapidly dissociates to the active acid form in the body.[5]
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Endpoint
Mecoprop-P (Acid
Form)

Mecoprop-P
Dimethylammoniu
m Salt

Reference(s)

Acute Oral LD₅₀ (Rat)
>500 - 5000 mg/kg

(Slightly Toxic)

Data indicates similar

low acute toxicity
[5][7]

Acute Dermal LD₅₀

(Rabbit)
>4000 mg/m³ (LC₅₀)

>1000 mg/kg (no

systemic toxicity at

limit dose)

[5][6]

Eye Irritation Severe irritant Severe irritant [5][6]

Skin Irritation Moderate irritant Minimal irritant [5][6]

Skin Sensitization Not a sensitizer Not a sensitizer [5][6]

Carcinogenicity

Suggestive evidence,

but not sufficient to

assess human

carcinogenic potential

Expected to be similar

to the acid form
[5]

Experimental Protocols
Herbicidal Efficacy Assessment (Whole Plant Pot Assay)
This protocol is a standard method for evaluating and comparing the efficacy of different

herbicide formulations.[8][9]

Seed Germination and Plant Growth: Seeds of target weed species and a susceptible

reference species are sown in pots filled with a standard soil mix.[8] The pots are maintained

in a greenhouse under controlled conditions (temperature, light, humidity) until the plants

reach a specific growth stage (e.g., 2-4 true leaves).[10]

Herbicide Application: Prepare solutions of Mecoprop-P and Mecoprop-P DMAS at various

concentrations.[11] The herbicides are applied to the plants using a precision bench sprayer

to ensure uniform coverage.[8][11] Control groups are treated with a blank formulation

(without the active ingredient).
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Assessment: At set intervals (e.g., 7, 14, and 21 days after treatment), the plants are

assessed for visual signs of injury, such as epinasty, chlorosis, and necrosis.[8][11]

Quantitative measurements, including plant height and fresh/dry biomass, are also taken.[10]

Data Analysis: The data is analyzed to determine the dose-response relationship for each

formulation and to calculate values such as the GR₅₀ (the dose required to reduce plant

growth by 50%).

Soil Leaching Potential (Soil Column Study)
This method assesses the mobility of the herbicide formulations in soil, which is a key factor in

their environmental risk profile.[12][13][14]

Column Preparation: Columns are packed with a specific type of soil, sieved to a uniform

particle size.[15] The soil is then saturated with a solution like 0.01M CaCl₂ to achieve a

state of field capacity.[14][16]

Herbicide Application: A known amount of Mecoprop-P or Mecoprop-P DMAS is applied to

the surface of the soil column.[12][13] Radiolabeled compounds are often recommended for

easier tracking.[14]

Simulated Rainfall: A controlled amount of "artificial rain" (e.g., 0.01M CaCl₂) is applied to the

top of the column over a set period to simulate leaching.[14][15]

Leachate and Soil Analysis: The leachate (water that passes through the column) is collected

and analyzed for the concentration of the herbicide and any major degradation products.[14]

After the leaching period, the soil column is sectioned into segments, and the amount of

herbicide in each segment is quantified.[15]

Data Analysis: The results provide a profile of the herbicide's mobility in the soil, indicating its

potential to reach groundwater.[14]

Visualizations
Signaling Pathway of Mecoprop-P
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Caption: Molecular mechanism of Mecoprop-P as a synthetic auxin mimic in a plant cell.
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Comparative Experimental Workflow
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Caption: Workflow for the comparative analysis of Mecoprop-P and its DMAS formulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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